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Compound of Interest

Compound Name: Alizapride hydrochloride

Cat. No.: B194726 Get Quote

This guide provides essential safety protocols and logistical procedures for handling Alizapride
hydrochloride in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational conduct and proper disposal.

Hazard Identification and Classification
Alizapride hydrochloride is classified with several hazards that necessitate careful handling.

[1] It is harmful if swallowed, causes skin irritation, leads to serious eye irritation, and may

cause respiratory irritation.[1][2]

Hazard Summary Table

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[1][2]
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Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure risk when handling Alizapride hydrochloride.[3] Engineering controls, such as

adequate ventilation and the provision of safety showers and eye wash stations, are also

essential.[1]

Recommended PPE for Handling Alizapride Hydrochloride

Body Part PPE Recommendation
Specifications and Best
Practices

Hands Chemical-resistant gloves

Wear gloves tested for use

with chemotherapy or other

hazardous drugs.[4] Double

gloving is required if there is a

risk of splashing.[4] Always

wash hands before putting on

and after removing gloves.[4]

Eyes/Face
Safety glasses with side

shields or goggles; Face shield

Use a face shield and/or

splash goggles if there is a

potential for splashing.[4]

Body
Protective laboratory coat;

Impermeable gown

A cuffed gown that is resistant

to permeability by hazardous

drugs should be worn,

especially during procedures

with a risk of splashing.[3][4]

Respiratory
NIOSH-certified N95 or N100

respirator

A fit-tested respirator is

strongly recommended when

there is a risk of generating

airborne powder or aerosols.

[5]
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Proper handling and storage procedures are critical to maintaining the stability of Alizapride
hydrochloride and ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Always handle Alizapride hydrochloride in a well-ventilated area or within a

chemical fume hood to avoid inhalation of dust or aerosols.[1][6]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1][2]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[1] Wash hands

thoroughly after handling the substance.[1][2]

Tools: Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2][6]

Keep away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1]

For long-term storage, it is recommended to store under an inert gas at 4°C.[7] Stock

solutions should be stored at -20°C for up to one month or -80°C for up to six months.[1][8]

Emergency and Spill Response
Immediate and appropriate action is required in the event of a spill or personnel exposure.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

to ensure adequate flushing.[1][6] Remove

contact lenses if present and easy to do.[2]

Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes

immediately.[1] Rinse the skin thoroughly with

plenty of soap and water.[2][6] If skin irritation

occurs, get medical advice.[2]

Inhalation

Move the person to fresh air.[1][6] If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR) or oxygen.[1][6] Seek medical attention.

[2]

Ingestion

Do NOT induce vomiting.[1] Wash out the mouth

with water and call a physician immediately.[1]

[6]

Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Wear PPE: Don the appropriate full personal protective equipment, including respiratory

protection.[1]

Containment: Prevent the spill from spreading or entering drains.[1][6]

Absorption: For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding

material like diatomite or universal binders.[1] For solid spills, carefully vacuum or sweep up

the material.[2]

Decontamination: Decontaminate the surfaces and any equipment by scrubbing with alcohol.

[1]
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Disposal: Place all contaminated materials into a suitable, sealed container for disposal

according to local regulations.[2][6]

Spill Response Workflow
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Workflow for Alizapride Hydrochloride Spill

Immediate Actions

Preparation

Containment & Cleanup

Disposal
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Evacuate Area

1

Alert Supervisor & Safety Officer

2

Assess Spill Size & Risk

3

Don Full PPE
(Gloves, Gown, Respirator, Goggles)

4

Contain Spill with Absorbent Material

5

Absorb/Collect Material

6

Decontaminate Surfaces with Alcohol

7

Package Waste in Sealed Container

8

Dispose as Hazardous Waste

9

Click to download full resolution via product page

Caption: Workflow for handling an Alizapride hydrochloride spill.
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Disposal Plan
The disposal of Alizapride hydrochloride and its contaminated waste must be conducted in

compliance with all federal, state, and local environmental regulations.[1][2]

Step-by-Step Disposal Guidance:

Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to regulations such as the US EPA guidelines (40

CFR 261.3).[2]

Collection: Collect unused material and contaminated items (e.g., gloves, absorbent pads,

vials) in a suitable, clearly labeled, and sealed container.[2][6]

Segregation: Do not mix with non-hazardous trash.[4]

Removal: Arrange for disposal through a licensed professional waste disposal service or

your institution's environmental health and safety office.[2]

Packaging: For empty containers or packaging, scratch out all personal or identifying

information before recycling or disposing of them in the trash.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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